rac Mono(3,5,5-trimethylhexyl) Phthalate
rac Mono(3,5,5-trimethylhexyl) Phthalate
Brand Name:
Vulcanchem
CAS No.:
297182-83-3
VCID:
VC0134479
InChI:
InChI=1S/C17H24O4/c1-12(11-17(2,3)4)9-10-21-16(20)14-8-6-5-7-13(14)15(18)19/h5-8,12H,9-11H2,1-4H3,(H,18,19)/p-1
SMILES:
CC(CCOC(=O)C1=CC=CC=C1C(=O)[O-])CC(C)(C)C
Molecular Formula:
C₁₇H₂₄O₄
Molecular Weight:
292.37
rac Mono(3,5,5-trimethylhexyl) Phthalate
CAS No.: 297182-83-3
Reference Standards
VCID: VC0134479
Molecular Formula: C₁₇H₂₄O₄
Molecular Weight: 292.37
| CAS No. | 297182-83-3 |
|---|---|
| Product Name | rac Mono(3,5,5-trimethylhexyl) Phthalate |
| Molecular Formula | C₁₇H₂₄O₄ |
| Molecular Weight | 292.37 |
| IUPAC Name | 2-(3,5,5-trimethylhexoxycarbonyl)benzoate |
| Standard InChI | InChI=1S/C17H24O4/c1-12(11-17(2,3)4)9-10-21-16(20)14-8-6-5-7-13(14)15(18)19/h5-8,12H,9-11H2,1-4H3,(H,18,19)/p-1 |
| SMILES | CC(CCOC(=O)C1=CC=CC=C1C(=O)[O-])CC(C)(C)C |
| Synonyms | 1,2-Benzenedicarboxylic Acid Mono(3,5,5-trimethylhexyl) Ester; 1,2-Benzenedicarboxylic Acid 1-(3,5,5-Trimethylhexyl) Ester; MNP; |
| PubChem Compound | 71357465 |
| Last Modified | Nov 11 2021 |
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